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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679

This document provides critical safety protocols and logistical information for the handling and
disposal of Strontium Hydride (SrHz). The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Understanding the Hazards
Strontium hydride is a highly reactive and hazardous chemical. Key hazards include:

o Flammability: It is a flammable solid that, in contact with water, releases flammable hydrogen
gas which may ignite spontaneously.[1][2][3] Dust from the material can also form explosive
mixtures with air.[4]

» Corrosivity: It causes severe skin burns and eye damage.[2]
e Irritation: It is a skin and eye irritant and may cause respiratory irritation.[1][3][5]

o Reactivity: It reacts with mineral acids to release flammable hydrogen gas.[4] When burned,
it can produce alkaline fumes.[4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Strontium Hydride to minimize
exposure and ensure personal safety.[6]
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PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields (conforming Protects against dust,
Eye/Face Protection to EN166 or NIOSH splashes, and potential

standards).[5][7] A face shield projectiles.

should also be worn.[6]

Fire/flame resistant and

impervious clothing.[5] ) )
) ) Prevents skin contact, which
i . Chemical-resistant gloves
Skin Protection o can cause severe burns and
(e.g., rubber, nitrile, neoprene)

that comply with EN 374
standards.[5][8]

irritation.[5]

Work should be conducted in a
chemical fume hood.[4] If
exposure limits are exceeded o ]
] Protects against inhalation of
) ) or dust is present, a full-face ]
Respiratory Protection ) ) ] dust which can cause
respirator with an appropriate
cartridge or a NIOSH/MSHA
approved respirator should be

used.[5][8]

respiratory tract irritation.[1][3]

Operational Plan: Handling and Storage

Safe handling and storage are critical to preventing accidents. All operations should be
conducted in a controlled environment.

Step 1: Preparation

e Ensure a designated area for handling is clean and free of incompatible materials, especially
water and acids.[4][9]

» Handle the material under an inert gas atmosphere, such as argon.[7][8]

e Have all necessary PPE donned correctly before handling the substance.[6]
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o Keep a Class D fire extinguisher, dry salt, limestone, or sand readily available for fire
emergencies.[4]

Step 2: Handling

All handling should occur in a well-ventilated area, preferably within a chemical fume hood.

[4]15]

Use non-sparking tools to prevent ignition sources.[5][10]

Avoid any actions that could generate dust or aerosols.[5][10]

Ground equipment to prevent electrostatic discharge.[5][10]

Step 3: Storage

Store Strontium Hydride in a tightly sealed, properly labeled container.[7][8]

The storage area must be a dry, cool, and well-ventilated place.[5][10]

Protect the container from moisture and store it under an inert gas.[5][7][8]

Store away from incompatible materials, particularly water and acids.[4]

The storage location should be secure and locked.[5][7]
Emergency and Decontamination Plan
In case of accidental exposure or spills, immediate action is required.
First-Aid Measures:

¢ Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical
attention.[5][10]

» Skin Contact: Immediately remove contaminated clothing.[5] Brush off any loose particles
from the skin and wash the affected area with plenty of soap and water.[5][7] Immerse the
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area in cool water or wrap in wet bandages.[5] Seek medical attention if irritation occurs.[7]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[5][10] Remove contact lenses if it is safe to
do so.[5] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[5][10] Seek immediate medical attention.

Spill and Leak Protocol:

Evacuate: Immediately evacuate personnel from the spill area.[5][10]

 |solate and Ventilate: Isolate the area and ensure adequate ventilation. Remove all sources
of ignition.[5][10]

e Protect: Responders must wear the appropriate PPE, including respiratory protection.[5][10]
o Contain: Prevent the spill from spreading or entering drains.[5][10]

o Clean-Up: Do not use water for clean-up.[8] Cover the spill with a dry, inert material such as
sand, vermiculite, or a Class D fire extinguishing agent.[4] Carefully sweep or scoop the
material using non-sparking tools into a suitable, labeled container for disposal.[4][8]

Disposal Plan

Proper disposal of Strontium Hydride and its containers is mandatory to prevent environmental
contamination and potential hazards.

o Chemical Disposal: Strontium Hydride waste is considered hazardous.[11] It must be
disposed of through a licensed chemical destruction facility.[5] Methods may include
controlled incineration with flue gas scrubbing.[5] Do not dispose of it in sewers or with
regular trash.[5]

o Container Disposal: Empty containers may still contain hazardous residue. They can be
triple-rinsed (or the equivalent) and then offered for recycling or reconditioning.[5]
Alternatively, the packaging can be punctured to render it unusable and then disposed of in a
sanitary landfill.[5]
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Caption: Workflow for the safe handling and disposal of Strontium Hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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